Cas no 2649056-17-5 (3-(1-isocyanatoethyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(1-isocyanatoethyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione
• CAS No: 2649056-17-5
• MF: C₉H₁₅NO₃S
• MW: 217.285301446915
• CID: 6399765
• PubChem ID: 165688821
• Update Time: 2023-12-27

3-(1-isocyanatoethyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(1-isocyanatoethyl)-2,2-dimethyl-1lambda6-thiolane-1,1-dione
• EN300-2002387
• 2649056-17-5

• Inchi： 1S/C9H15NO3S/c1-7(10-6-11)8-4-5-14(12,13)9(8,2)3/h7-8H,4-5H2,1-3H3
• InChI Key： JULPBIGXUHSASV-UHFFFAOYSA-N
• SMILES： S1(CCC(C(C)N=C=O)C1(C)C)(=O)=O

Computed Properties

• Exact Mass: 217.07726451g/mol
• Monoisotopic Mass: 217.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 72Ų